1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-[(4-chloro-3-nitrophenyl)methyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C18H20ClN3O3/c1-25-18-5-3-2-4-16(18)21-10-8-20(9-11-21)13-14-6-7-15(19)17(12-14)22(23)24/h2-7,12H,8-11,13H2,1H3
• InChI Key: DVQAETAAGAOFIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H20ClN3O3
• DSSTOX Substance ID: DTXSID50362423
• Molecular Weight: 361.8 g/mol
• CAS RN: 5269-26-1

Description

1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine, also known as Ro 60-0175, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, anxiolytic, and antidepressant effects in various animal models. It has also been investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 is not fully understood. However, it has been shown to act as a 5-HT1A receptor agonist, which is a subtype of the serotonin receptor. This activation leads to the release of serotonin, which is a neurotransmitter that plays a crucial role in regulating mood, anxiety, and pain perception.
Biochemical and Physiological Effects
1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to reduce pain perception by inhibiting the activation of nociceptive neurons. Additionally, it has been shown to have anxiolytic and antidepressant effects by modulating the release of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 has several advantages for lab experiments. It has a high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. It also has a relatively low toxicity profile, which makes it a safe compound to use in animal studies.
However, there are some limitations associated with the use of 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 in lab experiments. Its solubility in water is relatively low, which can make it difficult to administer in certain experimental settings. Additionally, its effects on other receptors and neurotransmitters are not fully understood, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for the study of 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175. One area of interest is its potential use in the treatment of neurodegenerative disorders. Further studies are needed to determine its efficacy in animal models of these diseases and to investigate its mechanism of action in these contexts.
Another area of interest is its potential use in the treatment of pain and inflammation. Further studies are needed to determine its efficacy in different animal models of pain and inflammation and to investigate its mechanism of action in these contexts.
Finally, the development of more potent and selective 5-HT1A receptor agonists based on the structure of 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 is an area of interest for the future. These compounds could potentially have improved efficacy and safety profiles compared to 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 and could be useful tools for studying the role of the 5-HT1A receptor in various physiological and pathological processes.
Conclusion
In conclusion, 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 is a promising compound with potential therapeutic applications in the treatment of neurodegenerative disorders, pain, and inflammation. Its mechanism of action is not fully understood, but it has been shown to act as a 5-HT1A receptor agonist and to have various biochemical and physiological effects. While there are some limitations associated with its use in lab experiments, further studies are needed to determine its efficacy and safety in various contexts and to investigate its potential as a tool for studying the role of the 5-HT1A receptor in different physiological and pathological processes.

Synthesis Methods

1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 can be synthesized by reacting 4-chloro-3-nitrobenzyl chloride with 2-methoxyphenylpiperazine in the presence of a base. This reaction results in the formation of 1-(4-chloro-3-nitrobenzyl)-4-(2-methoxyphenyl)piperazine 60-0175 as a yellow solid. The purity of the compound can be improved by recrystallization from a suitable solvent.